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Compound of Interest

Compound Name: Phoratoxon

Cat. No.: B113761

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phorate oxon is the primary toxic metabolite of the organophosphate insecticide phorate. Its
mechanism of action involves the irreversible inhibition of acetylcholinesterase (AChE), a
critical enzyme in the nervous system. This technical guide provides a comprehensive overview
of the chemical structure, physicochemical properties, and analytical methodologies for phorate
oxon. Detailed experimental protocols for its analysis, along with a summary of its metabolic
pathway and mechanism of action, are presented to support research and development
activities in toxicology and drug development.

Chemical Structure and Identification

Phorate oxon, with the IUPAC name O,O-Diethyl S-(ethylthiomethyl) phosphorothioate, is the
oxygen analog of phorate. The thione sulfur in phorate is replaced by an oxygen atom, a
bioactivation that significantly increases its toxicity.

Chemical Formula: C7TH1703PS2

Molecular Weight: 244.31 g/mol

CAS Number: 2600-69-3

SMILES: CCOP(=0)(OCC)SCSCC
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Physicochemical Properties

A summary of the key physicochemical properties of phorate oxon is provided in the table
below. These properties are crucial for understanding its environmental fate, transport, and

toxicokinetics.

Property Value Source(s)
Molecular Weight 244.31 g/mol [1]

Boiling Point 118-120 °C at 0.8 mmHg [2]

Melting Point Data not available

Density 1.16 g/mL [3]

Vapor Pressure 0.0008 mmHg at 20 °C [3]

Water Solubility 50 mg/L (for phorate) [11[2]
Flash Point 160 °C (open cup) [3]

Mechanism of Action and Metabolism

The primary mechanism of toxicity for phorate oxon is the inhibition of acetylcholinesterase
(AChE). This enzyme is responsible for the hydrolysis of the neurotransmitter acetylcholine in
synaptic clefts. Inhibition of AChE leads to an accumulation of acetylcholine, resulting in
overstimulation of cholinergic receptors and subsequent neurotoxic effects.

Phorate itself is bioactivated to phorate oxon in the liver by cytochrome P450 (CYP) enzymes.
Phorate oxon can be further metabolized to phorate oxon sulfoxide and phorate oxon sulfone,
which are also potent AChE inhibitors.
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Inhibition

Phorate CYpaso Phorate Oxon
CYP450
Phorate Oxon Sulfoxide Acetylcholinesterase (AChE)
CYP450
P Phorate Oxon Sulfone
Sample Homogenization Sample Extraction
QUEChERS Extraction Extract Concentration
Dispersive SPE Cleanup SPE Cleanup
LC-MS/MS Analysis GC-MS Analysis

Data Acquisition and Quantification Data Acquisition and Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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